Cas no 2228921-68-2 (1-(dimethoxymethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(dimethoxymethyl)cyclohexane-1-carboxylic acid
• CAS No: 2228921-68-2
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5943517
• PubChem ID: 165656027
• Update Time: 2025-05-22

1-(dimethoxymethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxymethyl)cyclohexane-1-carboxylic acid
• EN300-1738134
• 2228921-68-2

• Inchi： 1S/C10H18O4/c1-13-9(14-2)10(8(11)12)6-4-3-5-7-10/h9H,3-7H2,1-2H3,(H,11,12)
• InChI Key： FXJUMBVEUHURNU-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)O)CCCCC1)OC

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(dimethoxymethyl)cyclohexane-1-carboxylic acid

1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid (CAS No: 2228921-68-2)

1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid, a compound with the CAS number 2228921-68-2, is an organic chemical that has garnered attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of cyclohexane carboxylic acid, with a dimethoxymethyl group attached to the cyclohexane ring. The structure of this compound is characterized by a six-membered cyclohexane ring, a carboxylic acid group, and a dimethoxymethyl substituent, which imparts specific chemical and physical properties.

The synthesis of 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid involves several steps, including the modification of cyclohexane carboxylic acid with a dimethoxymethyl group. This process typically requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in organic synthesis have made it possible to produce this compound more efficiently, leveraging catalytic methods and green chemistry principles.

One of the key features of 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid is its ability to participate in various chemical reactions due to the reactivity of its functional groups. The carboxylic acid group can undergo esterification, amidation, or other transformations, making it versatile for use in different chemical applications. Additionally, the dimethoxymethyl group introduces steric hindrance and electronic effects that can influence the compound's reactivity and stability.

Recent studies have explored the potential of 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid in pharmaceutical applications. Researchers have investigated its role as a precursor for drug molecules, particularly in the development of bioactive compounds with specific pharmacological properties. The compound's structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability or target specificity.

In addition to pharmaceutical applications, 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid has shown promise in materials science. Its unique combination of rigidity and flexibility makes it a candidate for use in polymer synthesis or as a building block for advanced materials. Recent research has focused on its ability to form stable polymers under specific conditions, which could have implications for the development of high-performance materials.

The physical properties of 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid are also noteworthy. It has a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory settings and industrial processes where precise control over solubility and thermal stability is required.

From an environmental perspective, 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid has been studied for its biodegradability and potential impact on ecosystems. Recent research indicates that under aerobic conditions, the compound can degrade into less complex molecules, reducing its environmental footprint. This finding is significant for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, 1-(Dimethoxymethyl)Cyclohexane-1-Carboxylic Acid (CAS No: 2228921-68-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and physical properties make it an attractive candidate for further research and development. As scientific advancements continue to uncover new possibilities for this compound, its role in various industries is likely to expand significantly.